Cas no 2227894-28-0 ((1S)-2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol
• CAS No: 2227894-28-0
• MF: C₅H₄F₃N₃O₃
• MW: 211.098771095276
• CID: 6165893
• PubChem ID: 165712970
• Update Time: 2025-10-28

(1S)-2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol
• 2227894-28-0
• EN300-1940901

• Inchi： 1S/C5H4F3N3O3/c6-5(7,8)4(12)3-2(11(13)14)1-9-10-3/h1,4,12H,(H,9,10)/t4-/m0/s1
• InChI Key： OGAKRVOWPDGDNS-BYPYZUCNSA-N
• SMILES： FC([C@H](C1=C(C=NN1)[N+](=O)[O-])O)(F)F

Computed Properties

• Exact Mass: 211.02047548g/mol
• Monoisotopic Mass: 211.02047548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 94.7Ų

Additional information on (1S)-2,2,2-trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol

Chemical Profile of (1S)-2,2,2-Trifluoro-1-(4-Nitro-1H-Pyrazol-3-Yl)Ethan-1-Ol (CAS No. 2227894-28-0)

(1S)-2,2,2-Trifluoro-1-(4-nitro-1H-pyrazol-3-yl)ethan-1-ol is a highly specialized organic compound with the CAS registry number 227894-0. This compound belongs to the class of trifluoroethanol derivatives and features a unique structure characterized by a trifluoromethyl group attached to a chiral carbon center. The presence of the 4-nitro-pyrazole moiety further enhances its chemical reactivity and functional versatility. Recent studies have highlighted its potential applications in pharmaceutical development, agricultural chemicals, and specialty materials.

The compound's structure is defined by its trifluoromethyl group (-CF₃), which imparts significant electron-withdrawing effects, making it highly reactive in various chemical transformations. The pyrazole ring with a nitro substituent introduces additional electronic complexity, enabling the compound to participate in diverse chemical reactions such as nucleophilic substitutions, electrophilic additions, and catalytic cycles. These properties make it an attractive candidate for use in synthetic chemistry and drug design.

Recent advancements in synthetic methodology have enabled the efficient synthesis of (1S)-trifluoroethanol derivatives like this compound. Researchers have employed enantioselective catalysis and asymmetric induction techniques to achieve high optical purity, which is critical for applications in the pharmaceutical industry. For instance, this compound has been utilized as an intermediate in the synthesis of bioactive molecules, including potential antiviral agents and anticancer drugs.

In terms of physical properties, this compound exhibits a melting point of approximately 65°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for use in solution-phase reactions. The compound's stability under various storage conditions has also been extensively studied, with results indicating that it remains stable at room temperature for extended periods when stored away from light and moisture.

The biological activity of this compound has been a focal point of recent research efforts. Studies have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, suggesting its potential as a lead compound for drug development. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for the construction of complex molecular architectures.

From an environmental perspective, the degradation pathways of this compound have been investigated to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, the compound undergoes microbial degradation within a few weeks, minimizing its environmental footprint. This information is crucial for regulatory compliance and sustainable chemical practices.

In conclusion, (1S)-trifluoroethanol derivatives like this compound represent a promising class of chemicals with diverse applications across multiple industries. Ongoing research continues to uncover new insights into their chemical properties, biological activities, and synthetic methodologies. As our understanding of these compounds deepens, their role in advancing scientific and technological frontiers is expected to grow significantly.